Cas no 30389-85-6 (Benzenemethanamine,N,N-bis(2-chloroethyl)-4-methyl-)
30389-85-6 structure
Product Name:Benzenemethanamine,N,N-bis(2-chloroethyl)-4-methyl-
CAS No:30389-85-6
MF:C12H17Cl2N
MW:246.176081418991
CID:310572
PubChem ID:19185
Update Time:2025-04-19
Benzenemethanamine,N,N-bis(2-chloroethyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,N,N-bis(2-chloroethyl)-4-methyl-
- 2-chloro-N-(2-chloroethyl)-N-[(4-methylphenyl)methyl]ethanamine
- N,N-bis(2-chloroethyl)-4-methylBenzenemethanamine
- SCHEMBL996485
- N,N-Bis(2-chloroethyl)-4-methylbenzylamine
- p-Methyl-dcba
- NCIOpen2_002958
- 4-12-00-02575 (Beilstein Handbook Reference)
- p-Methyl-di-(2-chloroethyl)-benzylamine
- BENZYLAMINE, N,N-BIS(2-CHLOROETHYL)-p-METHYL-
- bis(2-chloroethyl)(4-methylbenzyl)amine
- FT-0738991
- BRN 2694186
- 30389-85-6
- VUZQZEAXMQHUMJ-UHFFFAOYSA-N
- DTXSID80184473
- N,N-Bis(2-chloroethyl)-p-methylbenzylamine
-
- Inchi: 1S/C12H17Cl2N/c1-11-2-4-12(5-3-11)10-15(8-6-13)9-7-14/h2-5H,6-10H2,1H3
- InChI Key: VUZQZEAXMQHUMJ-UHFFFAOYSA-N
- SMILES: ClCCN(CCCl)CC1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 281.05
- Monoisotopic Mass: 281.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 150
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2A^2
- XLogP3: 3.3
Experimental Properties
- Boiling Point: 263.6°Cat760mmHg
- Flash Point: 113.2°C
- Refractive Index: 1.535
Benzenemethanamine,N,N-bis(2-chloroethyl)-4-methyl- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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